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Compound of Interest

Compound Name: 3-Iodo-L-thyronine-13C6

Cat. No.: B8221183 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity

analysis of 3-Iodo-L-thyronine-¹³C₆, a critical labeled compound for metabolic research and as

an internal standard in quantitative mass spectrometry-based assays. While a direct, detailed

synthesis protocol for 3-Iodo-L-thyronine-¹³C₆ is not readily available in published literature, this

document outlines a plausible synthetic strategy based on established methods for analogous

labeled iodothyronines. Furthermore, it details the analytical methodologies for assessing its

isotopic and chemical purity.

Synthetic Pathway
The synthesis of 3-Iodo-L-thyronine-¹³C₆ can be conceptualized through a multi-step process,

beginning with a ¹³C₆-labeled tyrosine precursor. The key steps involve the protection of

functional groups, iodination, and a coupling reaction to form the thyronine backbone, followed

by deprotection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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